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Compound of Interest

Compound Name: 3-Methylbenzyl bromide

Cat. No.: B049150 Get Quote

Essential Safety and Handling Guide for 3-
Methylbenzyl Bromide
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 3-methylbenzyl
bromide (CAS No. 620-13-3). Adherence to these protocols is essential for ensuring laboratory

safety and minimizing risk to personnel and the environment.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Methylbenzyl bromide is a hazardous chemical that can cause severe skin burns, eye

damage, and respiratory irritation.[1][2][3] It is also harmful if swallowed or inhaled and may

cause an allergic skin reaction.[1][4] Due to its corrosive and lachrymatory nature, a

comprehensive PPE strategy is mandatory.[3][5]

Table 1: Required Personal Protective Equipment (PPE)
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PPE Category Minimum Requirement Rationale

Eye and Face Protection
Chemical splash goggles and

a face shield.[2][5]

Protects against splashes of

the corrosive liquid and

irritating vapors that can cause

severe eye damage.[2][5]

Skin Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Viton®).

Consult manufacturer's data

for specific chemical

resistance. A lab coat, apron,

or coveralls made of

appropriate chemical-resistant

material.[2][5]

Prevents skin contact, which

can lead to severe burns and

irritation.[2][5] Double gloving

is recommended.[5]

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor

cartridge.[2][5]

Necessary when handling the

compound outside of a

certified chemical fume hood

or in the event of a spill to

protect the respiratory tract

from harmful vapors.[5][6]

Physical and Chemical Properties
Understanding the properties of 3-methylbenzyl bromide is crucial for safe handling and

storage.

Table 2: Physicochemical Data for 3-Methylbenzyl Bromide
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Property Value

Synonyms α-Bromo-m-xylene, m-Xylyl bromide[2][6]

CAS Number 620-13-3[2][6]

Molecular Formula C₈H₉Br[6]

Molecular Weight 185.06 g/mol [4]

Appearance Clear colorless to light yellow liquid[6]

Flash Point 82 °C (179.6 °F) - closed cup[4]

Operational Plan: From Receipt to Disposal
A systematic approach is essential for safely managing 3-methylbenzyl bromide within a

laboratory setting.

Step 1: Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.[5]

Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and

all appropriate hazard warnings.[1][5]

Storage: Store the compound in a cool, dry, and well-ventilated area designated for corrosive

materials.[1][2][6] Keep the container tightly sealed and store away from incompatible

materials such as bases, strong oxidizing agents, alcohols, amines, and metals.[2][6][7]

Protect containers from physical damage.[1]

Step 2: Handling and Use

Ventilation: Always handle 3-methylbenzyl bromide in a certified chemical fume hood or a

well-ventilated area to avoid inhalation of vapors.[2][6][8]

PPE: Full PPE, as detailed in Table 1, must be worn at all times during handling.[1][2]

Safe Practices: Avoid all personal contact, including inhalation.[9] Do not eat, drink, or smoke

in the handling area.[1][2] Wash hands thoroughly after handling.[2][6] Prevent the buildup of
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electrostatic charge.[10]

Emergency and Spill Response Plan
Immediate and appropriate action is critical in the event of an emergency.

Personal Exposure Procedures:

Eye Contact: Immediately flush the eyes with running water for at least 15 minutes, holding

the eyelids apart.[1] Seek immediate medical attention.[2][7] Removal of contact lenses

should only be done by skilled personnel.[1]

Skin Contact: Immediately remove all contaminated clothing.[1] Flush the affected skin and

hair with running water and soap if available.[1] Seek medical attention if irritation occurs.[1]

Inhalation: Move the affected person to fresh air and keep them warm and at rest.[1] If

breathing is difficult or has stopped, provide artificial respiration.[1] Seek immediate medical

attention.[2][7]

Ingestion: Do NOT induce vomiting.[1][7] Rinse the mouth with water.[2][8] Seek immediate

medical attention.[1][11]

Spill Cleanup Procedures:

Minor Spills:

Evacuate all non-essential personnel from the immediate area.

Wearing full PPE, contain and absorb the spill with an inert material such as sand, earth,

or vermiculite.[1]

Collect the absorbed material into a suitable, labeled container for waste disposal.[1]

Clean the spill area thoroughly.

Major Spills:

Evacuate the area immediately and move upwind.[1]
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Alert the appropriate emergency response team or fire brigade, informing them of the

location and nature of the hazard.[1]

Only trained personnel with appropriate breathing apparatus and protective gear should

attempt to control the spill.[1][9]

Prevent the spill from entering drains or water courses.[1]

Contain the spill with sand, earth, or vermiculite and collect the recoverable product into

labeled containers.[1]

Disposal Plan
Proper disposal of 3-methylbenzyl bromide and associated waste is crucial to prevent

environmental contamination.

Waste Segregation: All waste contaminated with 3-methylbenzyl bromide, including used

gloves, absorbent materials, and empty containers, must be collected in a designated and

clearly labeled hazardous waste container.[1][5]

Disposal: Dispose of the chemical waste through an authorized hazardous or special waste

collection point, in accordance with all local, regional, and national regulations.[1][2] Do not

let the chemical enter the environment.[2][7]

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of 3-methylbenzyl
bromide.
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Safe Handling Workflow for 3-Methylbenzyl Bromide
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Caption: Workflow for the safe handling of 3-Methylbenzyl bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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